1-(3-methyl-1H-pyrazol-5-yl)piperidin-4-amine

• IUPAC Name: 1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-amine
• InChI: InChI=1S/C9H16N4/c1-7-6-9(12-11-7)13-4-2-8(10)3-5-13/h6,8H,2-5,10H2,1H3,(H,11,12)
• InChI Key: HQGTWFNPNNGMJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)N2CCC(CC2)N
• Molecular Formula: C9H16N4
• Molecular Weight: 180.25 g/mol
• CAS RN: 1542668-25-6

Description

“1-(3-methyl-1H-pyrazol-5-yl)piperidin-4-amine” is a compound that has been used as an intermediate in the synthesis of various pharmaceuticals. It contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

The synthesis of compounds similar to “this compound” has been reported in the literature. For instance, a series of novel sEH inhibitors containing a N-substituted piperidine ring with pyrazole as a pharmacophore lead for sEH inhibition have been designed, synthesized, and evaluated.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrazole ring attached to a piperidine ring. The pyrazole ring contains a methyl group at the 3-position, and the piperidine ring has an amine group at the 4-position.

Scientific Research Applications

Chemical Inhibitors of Cytochrome P450 Isoforms

• Cytochrome P450 Enzymes and Drug Interactions : Cytochrome P450 enzymes metabolize a wide range of drugs, and understanding the selectivity of chemical inhibitors for these enzymes is crucial for predicting potential drug-drug interactions. Selective inhibitors help in deciphering the specific CYP isoforms involved in drug metabolism, which is essential for drug development and safety assessments (Khojasteh et al., 2011).

Synthesis and Medicinal Applications of Heterocyclic Compounds

• Synthesis of Heterocyclic Compounds : Pyrazoline derivatives and their synthesis from various chemical scaffolds, including those similar to the specified compound, have shown significant biological effects, highlighting their potential in drug discovery and development for various therapeutic applications (Ray et al., 2022).

Applications in CNS Acting Drugs

• Central Nervous System (CNS) Drug Development : Heterocyclic compounds containing functional groups such as nitrogen (N), which is a characteristic of the specified compound, have been explored for their potential in developing CNS-acting drugs. These compounds are key in designing new therapeutic agents for treating various CNS disorders (Saganuwan, 2017).

Heterocyclic Amines in Food Safety

• Formation and Mitigation of Heterocyclic Amines : Research on heterocyclic amines (HAAs) focuses on their formation in food during thermal processing and strategies to mitigate their generation. While not directly related to the compound's medical applications, this research area highlights the significance of understanding the chemistry and safety of heterocyclic compounds in various contexts (Chen et al., 2020).